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Compound of Interest

Compound Name: Acid Brown 425

Cat. No.: B1168376 Get Quote

Technical Guide: Acid Brown 425
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of Acid Brown 425. It should be noted that Acid Brown 425 is primarily an

industrial dye used in the textile, leather, and paper industries.[1][2] As such, extensive

research and documentation regarding its use in drug development, specific biological

signaling pathways, or detailed experimental protocols in a biomedical context are not readily

available. The information presented herein is based on publicly accessible data for industrial

applications.

Quantitative Data Summary
The key quantitative and identifying information for Acid Brown 425 is summarized in the table

below for easy reference.
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Property Value

Molecular Formula C20H16N4O7S[1][3]

Molecular Weight 456.4 g/mol [3]

CAS Number 119509-49-8[3][4][5][6][7]

Appearance Brown powder[3]

Synonyms
C.I. Acid Brown 425, Everacid Brown EG,

Sandoderm Brown G[4]

Synthesis Pathway
The general synthesis of Acid Brown 425 involves a multi-step process common for azo dyes.

This typically includes nitration, reduction, diazotization, and coupling reactions.[1]

General synthesis workflow for Acid Brown 425.

Experimental Protocols
Detailed experimental protocols for the use of Acid Brown 425 in a research or drug

development context are not available in the reviewed literature. The primary application of this

compound is as a colorant.

Synthesis Methodology Overview:

The synthesis of Acid Brown 425, as is typical for azo dyes, follows a general procedure:[1]

Nitration: An aromatic precursor is treated with a nitrating agent (commonly a mixture of nitric

acid and sulfuric acid) to introduce nitro groups.

Reduction: The resulting nitroaromatic compound is then reduced to form an aromatic amine.

This is often achieved using reducing agents like sodium sulfide or catalytic hydrogenation.

Diazotization: The aromatic amine is treated with a nitrous acid source (e.g., sodium nitrite in

an acidic solution) to form a diazonium salt. This reaction is typically carried out at low

temperatures.
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Coupling Reaction: The diazonium salt is then reacted with a coupling component, which is

another aromatic compound, to form the final azo dye, Acid Brown 425.

Applications
The primary applications of Acid Brown 425 are in the dyeing industry. It is utilized for coloring:

Textiles, particularly wool and silk fabrics.[1]

Leather goods.[1]

Paper products for surface shading.[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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